Cas no 1806843-32-2 (4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine)

• Product Name: 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine
• CAS No: 1806843-32-2
• MF: C₇H₆F₂N₄
• MW: 184.146147251129
• CID: 4850404
• Update Time: 2025-06-13

4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6F2N4/c8-6(9)5-3(1-10)4(11)2-13-7(5)12/h2,6H,11H2,(H2,12,13)
• InChI Key： WXLZORDXTYTVJI-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 0.7
• Topological Polar Surface Area: 88.7

Additional information on 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine

Introduction to 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine (CAS No. 1806843-32-2)

4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine, identified by the chemical abstracts service number 1806843-32-2, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing heterocyclic structure, which makes it a versatile scaffold for the development of biologically active molecules. The presence of multiple functional groups, including a cyano group, amino groups, and a difluoromethyl moiety, endows this compound with unique chemical properties that are highly valuable in synthetic chemistry and drug design.

The cyano group (–CN) introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating further functionalization. The two amino groups (–NH₂) at the 2- and 5-positions provide sites for hydrogen bonding and further derivatization, making the compound a valuable precursor for constructing more complex structures. The difluoromethyl group (–CF₂) is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in biological targets. This group is frequently incorporated into drug candidates to improve pharmacokinetic profiles, as demonstrated in numerous clinical trials involving fluorinated compounds.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated pyridines due to their enhanced bioavailability and metabolic resistance. For instance, studies have shown that compounds containing difluoromethyl groups exhibit improved binding affinity to enzymes and receptors compared to their non-fluorinated counterparts. This trend has spurred extensive research into synthesizing novel pyridine derivatives, with 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine emerging as a key intermediate in this field.

The synthesis of 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the condensation of malononitrile with guanidine hydrochloride in the presence of a difluoromethylating agent such as trifluoromethanesulfonic anhydride. This method leverages the reactivity of the cyano group to introduce additional functional groups while maintaining structural integrity. The resulting product can then be further modified through nucleophilic substitution or other coupling reactions to yield more complex molecules.

Recent advancements in catalytic chemistry have also enabled more efficient synthetic routes for this compound. Transition metal-catalyzed cross-coupling reactions, for example, have been employed to introduce additional substituents at specific positions on the pyridine ring with high selectivity. These methods not only improve yield but also reduce waste, aligning with green chemistry principles. Such innovations are critical in drug development, where cost-effectiveness and environmental sustainability are increasingly important considerations.

The biological activity of 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine has been explored in various preclinical studies. Its structural features make it a promising candidate for inhibiting enzymes involved in cancer metabolism. Preliminary research suggests that derivatives of this compound may disrupt key signaling pathways in tumor cells, offering potential therapeutic benefits. Additionally, its ability to interact with biological targets through hydrogen bonding and dipole interactions has led to investigations into its role as an antimicrobial agent.

In agrochemical applications, 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine serves as a precursor for developing novel pesticides and herbicides. The incorporation of fluorinated moieties enhances the stability of these compounds against environmental degradation while maintaining their efficacy against pests. Field trials have demonstrated promising results when using pyridine-based derivatives in crop protection strategies, highlighting the compound's versatility beyond pharmaceuticals.

The analytical characterization of 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine is essential for ensuring its purity and consistency in industrial applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess impurities. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent quality standards required by pharmaceutical manufacturers.

The future prospects of 4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine are closely tied to ongoing research in medicinal chemistry and materials science. As computational methods improve, virtual screening techniques are being used to identify new applications for this compound by predicting its interactions with biological targets. Furthermore, innovations in synthetic methodologies may lead to more efficient production processes, reducing costs and environmental impact.

In conclusion,4-Cyano-2,5-diamino-3-(difluoromethyl)pyridine (CAS No. 1806843-32-2) is a multifunctional compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications across multiple industries, driven by ongoing research into its biological activity and synthetic utility. As scientific understanding advances，this compound will continue to play a crucial role in developing next-generation therapeutics and sustainable agricultural solutions.